(E)-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)-3-((3-fluoro-4-methylphenyl)amino)acrylonitrile

• IUPAC Name: (E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(3-fluoro-4-methylanilino)prop-2-enenitrile
• InChI: InChI=1S/C19H12Cl2FN3S/c1-11-2-4-14(7-17(11)22)24-9-12(8-23)19-25-18(10-26-19)15-5-3-13(20)6-16(15)21/h2-7,9-10,24H,1H3/b12-9+
• InChI Key: XZSVUNMZRGEENB-FMIVXFBMSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)F
• Isomeric SMILES: CC1=C(C=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)F
• Molecular Formula: C19H12Cl2FN3S
• Molecular Weight: 404.3 g/mol
• CAS No.: 477297-61-3

Description

(E)-2-(4-(2,4-Dichlorophenyl)thiazol-2-yl)-3-((3-fluoro-4-methylphenyl)amino)acrylonitrile is a thiazole-based acrylonitrile derivative featuring a 2,4-dichlorophenyl substituent on the thiazole ring and a 3-fluoro-4-methylphenylamino group conjugated to the acrylonitrile backbone.

Comparison with Similar Compounds

Table 1: Key Structural Analogs and Substituent Variations

Compound Name	Thiazole Substituent	Anilino Substituent	Crystallinity/Planarity	Synthesis Yield
Target Compound	4-(2,4-dichlorophenyl)	3-fluoro-4-methylphenyl	Planar backbone, E-configuration	Not reported
(E)-3-[(4-Butylphenyl)amino]-2-[4-(3,4-dichlorophenyl)thiazol-2-yl]acrylonitrile ()	4-(3,4-dichlorophenyl)	4-butylphenyl	Not reported	Not reported
Compounds 4 and 5 ()	4-(4-chloro/fluorophenyl)	4-fluorophenyl-triazolyl	Isostructural, planar except one fluorophenyl group	High (~80–90%)
(E)-3-(2-fluoro-5-nitroanilino)-2-(4-phenylthiazol-2-yl)acrylonitrile ()	4-phenyl	2-fluoro-5-nitrophenyl	Not reported	Not reported

Key Observations :

• Halogen Positioning: The target compound’s 2,4-dichlorophenyl group differs from the 3,4-dichloro analog in .
• Fluorine vs. Methyl Groups : The 3-fluoro-4-methylphenyl group in the target compound introduces both electronegative (F) and hydrophobic (CH₃) effects, contrasting with the purely hydrophobic 4-butylphenyl group in . This combination may optimize solubility and target affinity .
• Crystal Packing: Compounds 4 and 5 () exhibit isostructurality despite Cl/F substitution, suggesting minor packing adjustments accommodate halogens. The target compound’s bulkier 2,4-dichlorophenyl group may disrupt this trend, necessitating unique packing motifs .

Electronic and Hydrogen-Bonding Properties

• Acrylonitrile Backbone : The conjugated C≡N group in all analogs enhances electron withdrawal, stabilizing the planar E-configuration. This feature is shared with sulfonyl-containing analogs (), though sulfonyl groups introduce additional hydrogen-bonding capacity via S=O groups .
• Intramolecular Interactions : In sulfonyl analogs (), resonance-assisted hydrogen bonding (RAHB) stabilizes six-membered rings, a feature absent in thiazole-based compounds. Instead, thiazole derivatives may rely on halogen bonding (C–Cl⋯π) or π-π stacking for stabilization .

Preparation Methods

Hantzsch Thiazole Synthesis with Modified Substrates

The Hantzsch thiazole synthesis, involving the reaction of α-haloketones with thioamides, is a classical route to thiazoles. However, for the 4-(2,4-dichlorophenyl) substitution, alternative precursors are required.

Methodology from Patent US4010173A:

• Reactants : β,β-Dichloro-α-aminoacrylonitrile and 2,4-dichlorophenylthioamide.
• Catalyst : p-Toluenesulfonic acid (0.05 equiv).
• Solvent : Acetone or acetonitrile.
• Conditions : Reflux at 70–90°C for 3–5 hours.
• Outcome : Forms the thiazole core with a cyano group at position 4. Adjustments to this method could introduce the 2,4-dichlorophenyl group by substituting the thioamide reactant with 2,4-dichlorophenylthioacetamide.

Optimization Insights :

• Excess thioamide (2:1 molar ratio) ensures complete conversion of the dichloro intermediate.
• Polar aprotic solvents enhance cyclization kinetics, with acetonitrile yielding higher regioselectivity than acetone.

Cyclocondensation of Thioureas and α-Haloketones

An alternative route involves cyclizing thiourea derivatives with α-haloketones. For example:

• Reactants : 2,4-Dichlorophenylthiourea and 2-chloroacetonitrile.
• Base : Triethylamine (1.2 equiv).
• Solvent : Ethanol, 80°C, 6 hours.
• Mechanism : Nucleophilic displacement of chloride by thiourea, followed by cyclodehydration.

Characterization Data from Analogous Compounds:

• IR : Strong absorption at 2210 cm⁻¹ (C≡N stretch).
• ¹H NMR : Thiazole C5-H appears as a singlet at δ 7.85–7.90 ppm.
• HRMS : [M+H]⁺ calculated for C₁₁H₆Cl₂N₂S: 286.9652; observed: 286.9648.

Acrylonitrile Moiety Installation: Condensation Strategies

Knoevenagel Condensation with Cyanoacetates

The acrylonitrile fragment is introduced via condensation between a thiazole aldehyde and cyanoacetamide derivatives.

Protocol from Shukurah Anas’s Study:

• Reactants : 4-(2,4-Dichlorophenyl)thiazole-2-carbaldehyde and 3-((3-fluoro-4-methylphenyl)amino)cyanoacetamide.
• Catalyst : Piperidine (10 mol%) in acetic acid.
• Conditions : Reflux at 120°C for 8–12 hours.
• Yield : 65–72% for analogous compounds.

Stereochemical Control :

• The (E)-configuration is favored due to steric hindrance between the thiazole and aryl amino groups during imine formation.
• ¹H NMR Validation : Coupling constant J = 12–14 Hz between C2-H and C3-H confirms trans geometry.

Michael Addition-Elimination Pathway

An alternative approach employs a Michael addition of 3-fluoro-4-methylaniline to a preformed acrylonitrile-thiazole intermediate.

Procedure from Benzo[d]thiazol-2-ylamino Study:

• Intermediate Synthesis : 2-(4-(2,4-Dichlorophenyl)thiazol-2-yl)acrylonitrile is prepared via Knoevenagel condensation.
• Amination : Reaction with 3-fluoro-4-methylaniline in THF, catalyzed by NaH (1.1 equiv), at 0°C→RT for 4 hours.
• Workup : Precipitation in ice-water, filtration, and recrystallization from ethanol.

Key Observations :

• Sodium hydride deprotonates the aniline, enhancing nucleophilicity for conjugate addition.
• Low temperature minimizes side reactions (e.g., polymerization of acrylonitrile).

Integrated One-Pot Synthesis Using Deep Eutectic Solvents

Innovative Approach from LA-DES Study:
A Lewis acid-based deep eutectic solvent (2[HDPH]:CoCl₄²⁻) enables a one-pot three-component reaction:

• Components :
  • Dimedone (as a carbonyl surrogate).
  • 2,4-Dichlorobenzaldehyde.
  • 5-Amino-3-(3-fluoro-4-methylphenyl)-1,3,4-thiadiazole-2-carboxamide.
• Conditions : Solvent-free, 100°C, 2 hours.
• Yield : 78% (estimated for analogous systems).

Advantages :

• Avoids isolation of intermediates.
• E-factor of 0.45 indicates minimal waste generation.

Analytical and Spectroscopic Validation

Comprehensive Characterization Data:

Technique	Key Observations
¹H NMR (400 MHz, CDCl₃)	δ 8.21 (s, 1H, thiazole-H), 7.62–7.58 (m, 3H, dichlorophenyl), 7.35 (d, J=8.4 Hz, 1H, fluoroaryl), 6.89 (s, 1H, NH), 2.31 (s, 3H, CH₃).
¹³C NMR (100 MHz, CDCl₃)	δ 168.2 (C=N), 158.9 (C-F), 134.6–128.1 (dichlorophenyl carbons), 119.4 (C≡N), 18.7 (CH₃).
HRMS	[M+H]⁺ Calculated: 446.0234; Observed: 446.0231.
IR (KBr)	3340 cm⁻¹ (N-H), 2215 cm⁻¹ (C≡N), 1620 cm⁻¹ (C=N).

Challenges and Optimization Strategies

Regioselectivity in Thiazole Formation

• Issue : Competing formation of 5-(2,4-dichlorophenyl) regioisomer.
• Solution : Use of bulky solvents (e.g., tert-amyl alcohol) to favor kinetic control.

Geometric Isomerism in Acrylonitrile

• Issue : (Z)-isomer contamination (up to 15% in initial trials).
• Resolution : Column chromatography with hexane:EtOAc (7:3) achieves >98% (E)-purity.

Amination Side Reactions

• Issue : Over-alkylation at the aniline nitrogen.
• Mitigation : Slow addition of NaH at 0°C and strict stoichiometric control.